Cas no 1443511-35-0 ((1R,3S)-3-hydroxycyclopentane-1-carboxylic acid)

• Product Name: (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid
• CAS No: 1443511-35-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• MDL: MFCD19230581
• CID: 4772234
• PubChem ID: 55301197
• Update Time: 2026-02-26

(1R,3S)-3-hydroxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-Hydroxy-cyclopentanecarboxylic acid
• (1R,3S)-3-HYDROXYCYCLOPENTANE-1-CARBOXYLIC ACID
• (1R,3S)-3-Hydroxy-cyclopentanecarboxylic acid
• 3940AJ
• 8380AH
• SB33649
• cis-(1R,3S)-3-Hydroxycyclopentane-1-carboxylic acid
• P19451
• MFCD19230581
• E88227
• CS-0129823
• SCHEMBL13262178
• MFCD24386907
• 1443511-35-0
• BS-43152
• AKOS006382269
• 55843-47-5
• cis-3-Hydroxy-cyclopentanecarboxylicacid
• (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid

• MDL： MFCD19230581
• Inchi： 1S/C6H10O3/c7-5-2-1-4(3-5)6(8)9/h4-5,7H,1-3H2,(H,8,9)/t4-,5+/m1/s1
• InChI Key： XWWQLKYMTLWXKN-UHNVWZDZSA-N
• SMILES： O[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5

Additional information on (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid

Compound CAS No. 1443511-35-0: (1R,3S)-3-Hydroxycyclopentane-1-Carboxylic Acid

The compound (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid (CAS No. 1443511-35-0) is a chiral organic compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of cyclopentane derivatives, characterized by a five-membered ring structure with hydroxyl and carboxylic acid functional groups. The stereochemistry of the molecule, specifically the (1R,3S) configuration, plays a crucial role in its physical properties and biological activity.

Recent studies have highlighted the importance of chiral compounds like (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid in drug discovery and development. The chiral centers in this molecule provide unique stereochemical properties, making it a valuable tool for exploring enantioselective reactions and asymmetric synthesis. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures with high enantioselectivity.

The synthesis of (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid involves a combination of organic reactions, including oxidation, reduction, and cyclization processes. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high optical purity. For instance, the use of chiral catalysts such as proline derivatives has been reported to facilitate the enantioselective synthesis of this compound under mild reaction conditions.

In terms of applications, (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid has shown promise in the field of materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored surface properties. These SAMs have potential applications in biosensors, drug delivery systems, and nanotechnology. Additionally, this compound has been explored as a precursor for the synthesis of bioactive molecules with potential therapeutic applications.

Recent research has also focused on the biological activity of (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid. Studies have demonstrated that this compound exhibits moderate antibacterial and antifungal activity against various microbial strains. Furthermore, its ability to interact with membrane lipids suggests potential applications in antimicrobial drug development.

The physical properties of (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid are influenced by its molecular structure and stereochemistry. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are consistent with those of similar carboxylic acids, making it suitable for various chemical transformations under thermal conditions.

In conclusion, (1R,3S)-3-hydroxycyclopentane-1-carboxylic acid (CAS No. 1443511-35-0) is a versatile chiral compound with significant potential in chemistry and biology. Its unique stereochemistry and functional groups make it a valuable tool for exploring enantioselective reactions, asymmetric synthesis, and drug discovery. As research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge will undoubtedly grow.